Cas no 1971-49-9 (N-Acetylphthalimide)

N-Acetylphthalimide Properties

Names and Identifiers

• N-ACETYLPHTHALIMIDE
• N-ACETYLPHTALIMIDE
• 2-ACETYLISOINDOLINE-1,3-DIONE
• 4-Acetylphthalimide
• 2-Acetyl-1H-isoindole-1,3(2H)-dione
• 2-acetylisoindole-1,3-dione
• Acetylphthalimide
• N-Acetyl-phthalimid
• Phthalimide,N-acetyl
• Phthalimide, N-acetyl-
• 2-acetyl-1,3-dioxobenzo[c]azoline
• NSC52671
• N-acetylphthali-mide
• Maybridge1_007322
• 1H-Isoindole-1,3(2H)-dione, 2-acetyl-
• 1H-Isoindole-1, 2-acetyl-
• 2-ethanoylisoindole-1,3-dione
• HMS562E18
• INZUQGFQRYAKQQ-UHFFFAOYSA-N
• ZX-A
• FT-0629787
• MFCD00023054
• NSC-52671
• FT-0629849
• 1971-49-9
• CS-0316369
• J-012743
• 2-acetyl-2,3-dihydro-1H-isoindole-1,3-dione
• SCHEMBL887161
• DTXSID90287828
• InChI=1/C10H7NO3/c1-6(12)11-9(13)7-4-2-3-5-8(7)10(11)14/h2-5H,1H
• N-Acetylphthalimide, 97%
• AKOS003617516
• SB64699
• D88215
• 2-Acetyl-1H-isoindole-1,3(2H)-dione #
• A813889
• AS-63185
• A0108
• DTXCID30238975
• DB-044947
• +Expand

• MDL： MFCD00023054
• InChIKey： INZUQGFQRYAKQQ-UHFFFAOYSA-N
• Inchi： 1S/C10H7NO3/c1-6(12)11-9(13)7-4-2-3-5-8(7)10(11)14/h2-5H,1H3
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2C(N1C(C([H])([H])[H])=O)=O
• BRN： 144637

Computed Properties

• Exact Mass: 189.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 189.043
• Heavy Atom Count: 14
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 0.76700
• PSA: 54.45000
• Refractive Index: 1.617
• Boiling Point: 345.4 ºC at 760 mmHg
• Melting Point: 135.0 to 139.0 deg-C
• Flash Point: 165.8 ºC
• Color/Form: Powder
• Density: 1.413